Cas no 2353742-03-5 (1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone
• CAS No: 2353742-03-5
• MF: C₇H₂Br₂F₃NO
• MW: 332.900090694427
• CID: 6780749
• Update Time: 2025-10-29

1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone

• Inchi： 1S/C7H2Br2F3NO/c8-3-1-13-2-4(9)5(3)6(14)7(10,11)12/h1-2H
• InChI Key： JIEIXHPTEUFMGT-UHFFFAOYSA-N
• SMILES： C(C1=C(C=NC=C1Br)Br)(=O)C(F)(F)F

Additional information on 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone

Comprehensive Overview of 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone (CAS No. 2353742-03-5)

The compound 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone (CAS No. 2353742-03-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a dibromopyridine core and a trifluoroethanone moiety, this molecule is a valuable intermediate in the synthesis of complex organic compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated pyridine derivatives like 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone has surged due to their versatility in cross-coupling reactions. This compound's electron-deficient pyridine ring and trifluoromethyl group make it an excellent candidate for Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Its CAS number 2353742-03-5 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The rise of green chemistry and sustainable synthesis has also put 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone in the spotlight. Researchers are investigating eco-friendly catalytic systems to incorporate this compound into value-added products. Questions like "How to optimize the yield of 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone?" or "What are the applications of trifluoroethanone derivatives in medicinal chemistry?" are commonly encountered in scientific forums, highlighting its interdisciplinary appeal.

From a structural perspective, the 3,5-dibromopyridine subunit in CAS 2353742-03-5 offers steric and electronic tunability, enabling precise modifications for target-specific applications. This aligns with the current trend of fragment-based drug design, where small molecular fragments are used to build potent therapeutics. The compound's trifluoromethyl ketone group is another hotspot, as it mimics carbonyl bioisosteres in drug candidates, enhancing metabolic stability.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone. Its purity and stability under various conditions are critical for reproducibility in research. Searches for "synthetic routes to 3,5-dibromopyridine derivatives" or "spectral data for trifluoroethanone compounds" often lead to discussions about this molecule, underscoring its analytical importance.

In material science, the electron-withdrawing properties of 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone are exploited to design advanced polymers and coatings. Its ability to act as a photoactive moiety is being explored in optoelectronic devices, resonating with the global push for renewable energy technologies. Queries like "role of halogenated ketones in polymer chemistry" or "CAS 2353742-03-5 in material applications" reflect this niche interest.

Regulatory and safety aspects of handling 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone are also frequently discussed. While it is not classified as hazardous under standard guidelines, proper storage and handling protocols are emphasized in chemical safety databases. Researchers often seek information on "thermal stability of dibromopyridine compounds" or "compatibility of trifluoroethanone with common solvents," which further validates its practical significance.

Looking ahead, the integration of machine learning in chemical research may unlock new applications for CAS 2353742-03-5. Predictive models are being trained to identify novel reactions involving halogenated ketones, potentially accelerating its adoption in high-throughput screening. This aligns with the broader industry shift toward digital chemistry and automation, making 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone a compound of future interest.

In conclusion, 1-(3,5-Dibromopyridin-4-yl)-2,2,2-trifluoroethanone (CAS No. 2353742-03-5) stands at the intersection of multiple scientific disciplines. Its structural uniqueness, coupled with emerging applications in drug discovery, materials science, and sustainable chemistry, ensures its continued relevance. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.